Cas no 1851844-68-2 (1,3,4-Oxadiazole-2-carboxylic acid, 5-(1-methylcyclopropyl)-)

• Product Name: 1,3,4-Oxadiazole-2-carboxylic acid, 5-(1-methylcyclopropyl)-
• CAS No: 1851844-68-2
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD30204772
• CID: 5238124
• Update Time: 2025-10-28

1,3,4-Oxadiazole-2-carboxylic acid, 5-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxylic acid, 5-(1-methylcyclopropyl)-

• MDL： MFCD30204772
• Inchi： 1S/C7H8N2O3/c1-7(2-3-7)6-9-8-4(12-6)5(10)11/h2-3H2,1H3,(H,10,11)
• InChI Key： MBUGFMIOHUZHNN-UHFFFAOYSA-N
• SMILES： O1C(C2(C)CC2)=NN=C1C(O)=O

Additional information on 1,3,4-Oxadiazole-2-carboxylic acid, 5-(1-methylcyclopropyl)-

Introduction to 1,3,4-Oxadiazole-2-carboxylic acid, 5-(1-methylcyclopropyl)- (CAS No. 1851844-68-2)

1,3,4-Oxadiazole-2-carboxylic acid, 5-(1-methylcyclopropyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1851844-68-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxadiazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of a 5-(1-methylcyclopropyl) substituent in its molecular framework introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The oxadiazole core is a five-membered aromatic ring consisting of two nitrogen atoms and one oxygen atom, which contributes to its stability and reactivity. This structural motif is widely recognized for its ability to modulate biological pathways, particularly in the context of antimicrobial, anti-inflammatory, and anticancer agents. The 1,3,4-oxadiazole-2-carboxylic acid scaffold serves as a versatile pharmacophore, allowing for modifications at various positions to tailor its biological activity. In particular, the carboxylic acid group at the 2-position provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacokinetic properties.

The 5-(1-methylcyclopropyl) moiety appended to the oxadiazole ring introduces a bulky alkyl group that can influence both the solubility and binding affinity of the compound. This substitution pattern is particularly interesting because it combines the rigidity of the heterocyclic core with the lipophilicity of the cyclopropyl group. Such structural features are often exploited in drug design to improve membrane permeability and metabolic stability. Recent studies have highlighted the potential of oxadiazole derivatives in addressing emerging therapeutic challenges, including multidrug resistance in cancer cells and infections caused by antibiotic-resistant bacteria.

In recent years, there has been a surge in research focused on developing novel oxadiazole-based compounds with improved efficacy and reduced side effects. The CAS No. 1851844-68-2 compound has been investigated for its potential as an intermediate in synthesizing more complex molecules with targeted biological activities. For instance, researchers have explored its utility in creating inhibitors of enzymes involved in cancer progression and inflammatory responses. The carboxylic acid functionality allows for facile coupling with other pharmacophores via amide or ester linkages, facilitating the development of hybrid molecules that combine multiple therapeutic effects.

The synthesis of 1,3,4-Oxadiazole-2-carboxylic acid, 5-(1-methylcyclopropyl)- involves multi-step organic transformations that highlight the versatility of this scaffold. The process typically begins with the formation of the oxadiazole ring through cycloaddition reactions or condensation processes involving appropriate precursors. Subsequent functionalization at the 5-position with a 1-methylcyclopropyl group requires careful selection of reagents and conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to these complex structures, reducing both cost and environmental impact.

The pharmacological profile of this compound has been studied through both computational modeling and experimental assays. Initial findings suggest that it exhibits inhibitory activity against certain kinases and proteases implicated in disease pathogenesis. Additionally, its interaction with biological targets suggests potential applications in neuroprotective therapies and immunomodulation. The unique combination of structural features makes it an attractive candidate for further preclinical development.

From a chemical biology perspective, understanding how modifications at specific positions within the oxadiazole ring affect biological activity is crucial for rational drug design. The 5-(1-methylcyclopropyl) substituent plays a critical role in determining binding affinity and selectivity. By systematically varying this group or introducing additional functional moieties, researchers can fine-tune the pharmacological properties of the compound. This approach aligns with modern trends in medicinal chemistry that emphasize structure-activity relationships (SAR) as a guiding principle for developing novel therapeutics.

The industrial relevance of CAS No. 1851844-68-2 extends beyond academic research into practical applications such as agrochemicals and specialty chemicals. Oxadiazole derivatives are known for their stability under various conditions, making them suitable for formulations requiring prolonged shelf life or specific environmental resistance. As industries continue to seek innovative solutions for complex challenges, compounds like this one offer a foundation for developing next-generation products with enhanced performance characteristics.

In conclusion,1,3,4-Oxadiazole-2-carboxylic acid, 5-(1-methylcyclopropyl)- (CAS No. 1851844-68-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Ongoing research efforts are focused on optimizing its synthesis and exploring new therapeutic applications through interdisciplinary collaborations between chemists, biologists, and clinicians. As our understanding of disease mechanisms continues to evolve,this compound stands as a testament to the power of targeted molecular design in addressing unmet medical needs.